Cas no 1360444-55-8 (aspochalasin U)

• Product Name: aspochalasin U
• CAS No: 1360444-55-8
• MF: C₂₄H₃₇NO₅
• MW: 419.554287672043
• CID: 2041553
• PubChem ID: 56950957
• Update Time: 2025-04-21

aspochalasin U Chemical and Physical Properties

Names and Identifiers

• aspochalasin U
• UNII-X9D6T538FD
• 1H-Cycloundec(d)isoindole-1,15(2H)-dione, 3,3a,6,6a,9,10,11,12,13,14-decahydro-6,12,13-trihydroxy-4,5,8-trimethyl-3-(2-methylpropyl)-, (3S,3aR,6S,6aR,7E,12R,13R,15aR)-
• 1360444-55-8
• J3.133.727E
• X9D6T538FD
• (3S,3aR,6S,6aR,7E,12R,13R,15aR)-3,3a,6,6a,9,10,11,12,13,14-Decahydro-6,12,13-trihydroxy-4,5,8-trimethyl-3-(2-methylpropyl)-1H-cycloundeca(d)isoindole-1,15(2H)-dione

• Inchi： 1S/C24H37NO5/c1-12(2)9-17-21-14(4)15(5)22(29)16-10-13(3)7-6-8-18(26)19(27)11-20(28)24(16,21)23(30)25-17/h10,12,16-19,21-22,26-27,29H,6-9,11H2,1-5H3,(H,25,30)
• InChI Key： SFPMHQAHHHIYFM-UHFFFAOYSA-N
• SMILES： CC(CC1C2C(=C(C(C3C2(C(=O)CC(O)C(O)CCCC(C)=C3)C(=O)N1)O)C)C)C

Computed Properties

• Exact Mass: 419.26717328Da
• Monoisotopic Mass: 419.26717328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cytochalasans Aspochalasins